Cas no 34966-50-2 (methyl 2-(3-chlorophenyl)-2-oxoacetate)

Methyl 2-(3-chlorophenyl)-2-oxoacetate is a versatile organic compound primarily used as an intermediate in pharmaceutical and agrochemical synthesis. Its key structural features include a 3-chlorophenyl group and an oxoacetate moiety, which facilitate further functionalization in complex organic reactions. The compound is particularly valued for its role in the synthesis of heterocyclic compounds and active pharmaceutical ingredients (APIs). Its stability under standard conditions and well-defined reactivity make it a reliable reagent for ketone and ester-based transformations. The presence of the chloro substituent enhances its utility in cross-coupling reactions, offering synthetic flexibility in medicinal chemistry applications. Proper handling and storage are recommended to maintain its integrity.
methyl 2-(3-chlorophenyl)-2-oxoacetate structure
34966-50-2 structure
Product Name:methyl 2-(3-chlorophenyl)-2-oxoacetate
CAS No:34966-50-2
MF:C9H7ClO3
MW:198.603081941605
CID:2126449
PubChem ID:12948913
Update Time:2025-10-29

methyl 2-(3-chlorophenyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(3-chlorophenyl)-2-oxoacetate
    • Methyl 3-chloro-I+/--oxobenzeneacetate
    • AKOS006315540
    • BS-32317
    • CS-0212827
    • Methyl 3-chlorobenzoylformate
    • DTXSID701293780
    • LLOQGKAPBBNIPV-UHFFFAOYSA-N
    • 34966-50-2
    • SCHEMBL2878179
    • METHYL2-(3-CHLOROPHENYL)-2-OXOACETATE
    • DB-334403
    • XH1211
    • Methyl 3-chloro-alpha-oxobenzeneacetate
    • MDL： MFCD11617602
    • Inchi： 1S/C9H7ClO3/c1-13-9(12)8(11)6-3-2-4-7(10)5-6/h2-5H,1H3
    • InChI Key： LLOQGKAPBBNIPV-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(C(C(=O)OC)=O)=C1

Computed Properties

  • Exact Mass: 198.0083718g/mol
  • Monoisotopic Mass: 198.0083718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.4Ų

methyl 2-(3-chlorophenyl)-2-oxoacetate Pricemore >>

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methyl 2-(3-chlorophenyl)-2-oxoacetate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:34966-50-2)methyl 2-(3-chlorophenyl)-2-oxoacetate
Order Number:A904741
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:18
Price ($):274.0/1371.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:34966-50-2)methyl 2-(3-chlorophenyl)-2-oxoacetate
A904741
Purity:99%/99%
Quantity:1g/5g
Price ($):274.0/1371.0
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